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Compound of Interest

Compound Name:
Methyltriphenylphosphonium

bromide

Cat. No.: B117116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of methyltriphenylphosphonium bromide. The information is curated for

professionals in research and development who utilize this versatile compound in various

synthetic applications.

Core Physical and Chemical Properties
Methyltriphenylphosphonium bromide is an organophosphorus salt widely employed in

organic synthesis, most notably as a precursor to the Wittig reagent for methylenation

reactions.[1] Its physical characteristics are crucial for its handling, storage, and application in

chemical processes.
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Property Value Citations

Molecular Formula C₁₉H₁₈BrP [2][3][4][5]

Molecular Weight 357.22 g/mol [2][3]

Appearance
White to off-white crystalline

powder
[1][2][4][6]

Melting Point 230-234 °C [1][2][3][7][8]

Solubility

Soluble in water (400 g/L at 25

°C) and polar organic solvents

like methanol.

[1][2][9][10]

pH
6.0-6.5 (400 g/L aqueous

solution at 20 °C)
[1][11]

Flash Point >240 °C [2][7][8]

Vapor Pressure 0.0000002 hPa [1][7]

Sensitivity Hygroscopic [6][10][12]

Storage Temperature
Inert atmosphere, Room

Temperature or 2-8°C
[1][2][12]

Experimental Protocols
Detailed methodologies for key experiments involving methyltriphenylphosphonium bromide
are outlined below, providing a practical guide for laboratory application.

1. Synthesis of Methyltriphenylphosphonium Bromide

This protocol describes a common method for the synthesis of methyltriphenylphosphonium
bromide from triphenylphosphine and methyl bromide.[9]

Materials:

Triphenylphosphine (Ph₃P)

Methyl bromide (CH₃Br)
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Solvent (e.g., benzene or methanol)[1][13]

Procedure:

Dissolve triphenylphosphine in a suitable solvent in a pressure vessel.[13]

Add methyl bromide to the solution.

Heat the reaction mixture. For instance, refluxing a mixture of triphenylphosphine in

methanol with 48% hydrobromic acid at 110 °C for 8 hours has been reported.[1]

Monitor the reaction progress using thin-layer chromatography (TLC).[1]

Upon completion, cool the mixture to room temperature.

If necessary, dry the mixture over anhydrous sodium sulfate and filter.[1]

Concentrate the filtrate under reduced pressure to yield the white crystalline product.[1]

2. Determination of Melting Point (Capillary Method)

The melting point of methyltriphenylphosphonium bromide is a key indicator of its purity.

The capillary method is a standard technique for this determination.[1]

Apparatus:

Melting point apparatus (e.g., Mettler-Toledo MP70)[1]

Capillary tubes

Procedure:

Finely powder a small sample of dry methyltriphenylphosphonium bromide.

Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.
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Heat the block at a controlled rate (e.g., 1-2 °C per minute) near the expected melting

point.

Record the temperature at which the substance first begins to melt and the temperature at

which it is completely molten. This range is the melting point. The procedure can be

validated against primary standards as per European Pharmacopeia (2.2.14).[1]

3. Wittig Reaction for Methylenation

Methyltriphenylphosphonium bromide is a precursor to the Wittig reagent used for

converting aldehydes and ketones into alkenes.[14] This protocol outlines the in-situ generation

of the ylide and its reaction with a carbonyl compound.

Materials:

Methyltriphenylphosphonium bromide

Strong base (e.g., n-butyllithium (n-BuLi) or potassium tert-butoxide)[14][15]

Anhydrous solvent (e.g., tetrahydrofuran (THF))[16]

Aldehyde or ketone

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

Suspend methyltriphenylphosphonium bromide in dry THF in a Schlenk tube under an

inert atmosphere.[16]

Cool the suspension to 0 °C.[16]

Add the strong base (e.g., n-BuLi) dropwise to the suspension. The formation of the ylide

is often indicated by a color change.

Stir the mixture for a specified time (e.g., 30 minutes) at the same temperature to ensure

complete ylide formation.[16]
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Cool the reaction mixture to a lower temperature (e.g., -78 °C).[16]

Add a solution of the aldehyde or ketone in THF dropwise to the ylide solution.[16]

Allow the reaction to proceed for a set period, then warm to a higher temperature (e.g., 0

°C or room temperature).[16][17]

Quench the reaction by adding a suitable reagent (e.g., water or saturated aqueous

ammonium chloride).[16][17]

Extract the product with an organic solvent (e.g., diethyl ether or dichloromethane).[16]

Dry the organic layer over an anhydrous drying agent, filter, and concentrate under

reduced pressure to isolate the alkene product.

Visualizations
Wittig Reaction Workflow

The following diagram illustrates the key steps in the Wittig reaction, from the formation of the

phosphonium ylide to the synthesis of the final alkene product.
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Caption: Workflow of the Wittig reaction using methyltriphenylphosphonium bromide.

This diagram outlines the two main stages of the Wittig reaction. The first stage is the

deprotonation of methyltriphenylphosphonium bromide by a strong base to form the

nucleophilic phosphonium ylide. The second stage involves the reaction of this ylide with a

carbonyl compound, proceeding through a cyclic oxaphosphetane intermediate, to yield the

desired alkene and triphenylphosphine oxide as a byproduct.[18] The formation of the very

stable phosphorus-oxygen double bond in triphenylphosphine oxide is a major driving force for

this reaction.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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